Dichlorodimethylsilane Dichlorodimethylsilane Dichlorodimethylsilane is an organosilicon compound generally used as a protecting group for diols and carbonyl compounds. It is also used as a starting material for the preparation of silicon-based reagents.
Dimethyldichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 16°F. Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.
Brand Name: Vulcanchem
CAS No.: 75-78-5
VCID: VC20841525
InChI: InChI=1S/C2H6Cl2Si/c1-5(2,3)4/h1-2H3
SMILES: C[Si](C)(Cl)Cl
Molecular Formula: C2H6Cl2Si
(CH3)2SiCl2
C2H6Cl2Si
Molecular Weight: 129.06 g/mol

Dichlorodimethylsilane

CAS No.: 75-78-5

Cat. No.: VC20841525

Molecular Formula: C2H6Cl2Si
(CH3)2SiCl2
C2H6Cl2Si

Molecular Weight: 129.06 g/mol

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Dichlorodimethylsilane - 75-78-5

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Description Dichlorodimethylsilane is an organosilicon compound generally used as a protecting group for diols and carbonyl compounds. It is also used as a starting material for the preparation of silicon-based reagents.
Dimethyldichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 16°F. Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.
CAS No. 75-78-5
Molecular Formula C2H6Cl2Si
(CH3)2SiCl2
C2H6Cl2Si
Molecular Weight 129.06 g/mol
IUPAC Name dichloro(dimethyl)silane
Standard InChI InChI=1S/C2H6Cl2Si/c1-5(2,3)4/h1-2H3
Standard InChI Key LIKFHECYJZWXFJ-UHFFFAOYSA-N
SMILES C[Si](C)(Cl)Cl
Canonical SMILES C[Si](C)(Cl)Cl
Boiling Point 158 °F at 760 mm Hg (EPA, 1998)
70.3 °C
71 °C
Colorform Colorless liquid
Flash Point 16 °F (EPA, 1998)
16 °F (-18 °C) (open cup)[Lewis RJ Sr; Hawley's Condensed Chemical Dictionary 15th ed Wiley (2007)
-9 °C c.c.
Melting Point -123 °F (EPA, 1998)
-16 °C
-76 °C

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